4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide is a benzamide derivative featuring a sulfonylated 3,5-dimethylpiperidine moiety and a 1,3,4-oxadiazole ring substituted with pyridin-3-yl. This structure combines sulfonamide and heterocyclic motifs, which are commonly associated with bioactivity in medicinal chemistry, particularly in targeting enzymes or receptors involved in inflammation, oncology, or infectious diseases.
Properties
IUPAC Name |
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O4S/c1-14-10-15(2)13-26(12-14)31(28,29)18-7-5-16(6-8-18)19(27)23-21-25-24-20(30-21)17-4-3-9-22-11-17/h3-9,11,14-15H,10,12-13H2,1-2H3,(H,23,25,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQUIZPRHYKUHEN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CN=CC=C4)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide is a novel synthetic molecule that incorporates several pharmacologically relevant moieties, including a piperidine derivative and a 1,3,4-oxadiazole ring. This combination is hypothesized to enhance biological activity against various pathogens and possibly other therapeutic targets.
Chemical Structure and Properties
The chemical formula for this compound is , with a molecular weight of approximately 427.6 g/mol. The structure features a sulfonamide group attached to a piperidine ring, which is known for its biological activity.
Biological Activity Overview
Research indicates that compounds containing the 1,3,4-oxadiazole and piperidine moieties exhibit a range of biological activities, particularly antimicrobial properties. This section summarizes key findings from recent studies.
Antimicrobial Activity
- Antibacterial Effects : Compounds with the 1,3,4-oxadiazole structure have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, studies demonstrated that derivatives containing the piperidine moiety exhibited strong inhibition against Staphylococcus aureus and Escherichia coli .
- Antitubercular Activity : Research has indicated promising antitubercular effects for oxadiazole derivatives. Compounds similar to the target molecule were tested against Mycobacterium bovis, showing effective inhibition .
- Neuroprotective Properties : Some derivatives have also been investigated for their neuroprotective potential. Docking studies revealed good binding affinities to neuroprotective targets, suggesting possible applications in neurodegenerative diseases .
Molecular Docking Studies
Molecular docking simulations have been crucial in understanding the binding interactions of this compound with various biological targets. For example:
| Target Protein | Binding Affinity (kcal/mol) | Interaction Type |
|---|---|---|
| Bacterial Enoyl Reductase | -9.5 | Hydrogen bonds and hydrophobic |
| Acetylcholinesterase | -8.7 | Ionic interactions |
| Mycobacterial InhA Enzyme | -10.2 | Van der Waals interactions |
These studies indicate that the compound can effectively interact with critical enzymes involved in bacterial cell wall synthesis and neurotransmission pathways .
Case Studies
Several case studies have been conducted to evaluate the biological activity of related compounds:
- Study on Antibacterial Activity : A study reported that derivatives of 1,3,4-oxadiazole showed varying degrees of antibacterial activity against Bacillus subtilis and Pseudomonas aeruginosa. The presence of the piperidine group enhanced the overall efficacy compared to standard antibiotics .
- Neuroprotection Research : Another investigation highlighted the neuroprotective effects of oxadiazole derivatives in models of oxidative stress-induced neuronal damage. The compounds demonstrated significant reductions in cell death and oxidative markers .
Scientific Research Applications
Medicinal Chemistry Applications
-
Antimicrobial Activity :
- Studies have demonstrated that derivatives of oxadiazole compounds exhibit significant antibacterial and antifungal activities. For instance, compounds containing the oxadiazole moiety have been shown to be effective against strains such as Staphylococcus aureus and Escherichia coli .
- The specific compound has been evaluated for its antimicrobial properties through various assays, indicating potential efficacy against resistant bacterial strains.
-
Anticancer Properties :
- Research indicates that sulfonamide derivatives can inhibit cancer cell proliferation. Compounds similar to 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide have been investigated for their ability to induce apoptosis in cancer cells .
- The mechanism of action often involves the inhibition of specific enzymes or pathways critical for cancer cell survival.
- Enzyme Inhibition :
Biological Assays and Case Studies
Several studies have provided insights into the biological activity of compounds related to 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide:
Material Science Applications
Beyond medicinal applications, this compound may also find utility in material science due to its unique chemical structure:
- Polymer Chemistry : The incorporation of sulfonamide groups can enhance the thermal stability and mechanical properties of polymers.
- Nanotechnology : Compounds like this can be functionalized onto nanoparticles for targeted drug delivery systems.
Comparison with Similar Compounds
Key Differences:
Molecular Formula and Weight :
- Target Compound : Estimated formula C₂₁H₂₃N₅O₄S (MW ≈ 441.5 g/mol).
- Analog : Formula C₂₃H₂₆N₄O₄S₂ (MW 486.6 g/mol).
Solubility and Lipophilicity :
- The pyridinyl group likely improves aqueous solubility due to polarity, whereas the methylthiophenyl group may enhance lipophilicity, favoring passive diffusion across biological membranes.
Hypothesized Pharmacological Implications
- Analog : The methylthio group might participate in hydrophobic interactions or act as a metabolic soft spot (e.g., oxidation to sulfoxide/sulfone).
Data Tables
Table 1: Structural and Molecular Comparison
Table 2: Hypothesized ADME Properties
| Property | Target Compound (Pyridin-3-yl) | Analog (4-(Methylthio)phenyl) |
|---|---|---|
| logP | Lower (estimated ~2.1) | Higher (estimated ~3.5) |
| Aqueous Solubility | Moderate to high | Low to moderate |
| Metabolic Stability | Higher (stable pyridine ring) | Lower (susceptible to oxidation) |
Notes
- Limitations: Experimental data for the target compound (e.g., solubility, bioactivity) are unavailable in the provided evidence. Comparisons rely on structural analysis and extrapolation from related compounds.
- Further Research: Synthetic and pharmacological studies are needed to explore the impact of oxadiazole-substituent variations on efficacy and safety.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
